4-methoxy-N-{2-[(phenylacetyl)amino]phenyl}benzamide

• IUPAC Name: 4-methoxy-N-[2-[(2-phenylacetyl)amino]phenyl]benzamide
• InChI: InChI=1S/C22H20N2O3/c1-27-18-13-11-17(12-14-18)22(26)24-20-10-6-5-9-19(20)23-21(25)15-16-7-3-2-4-8-16/h2-14H,15H2,1H3,(H,23,25)(H,24,26)
• InChI Key: XWRVZEOLIKKSON-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2NC(=O)CC3=CC=CC=C3
• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol

Description

4-methoxy-N-{2-[(phenylacetyl)amino]phenyl}benzamide, also known as MPAP, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of benzamides and has been found to have a wide range of applications in various fields of research, including neuroscience, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 4-methoxy-N-{2-[(phenylacetyl)amino]phenyl}benzamide is not fully understood. However, it is believed to act as a selective agonist of the sigma-1 receptor, which leads to the activation of downstream signaling pathways. This activation has been found to have a wide range of effects, including the modulation of ion channels, the regulation of intracellular calcium levels, and the activation of anti-apoptotic pathways.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. In addition to its effects on the sigma-1 receptor, it has also been found to modulate the activity of other receptors, including the dopamine D2 receptor and the serotonin 5-HT2A receptor. These effects have been found to have a wide range of implications for various physiological processes, including pain modulation, learning and memory, and mood regulation.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-methoxy-N-{2-[(phenylacetyl)amino]phenyl}benzamide in lab experiments is its high selectivity for the sigma-1 receptor. This allows researchers to study the specific effects of sigma-1 receptor activation without interference from other receptors. However, one of the limitations of using this compound is its relatively low potency, which can make it difficult to achieve the desired effects at lower concentrations.

Future Directions

There are several future directions for the study of 4-methoxy-N-{2-[(phenylacetyl)amino]phenyl}benzamide. One potential area of research is the development of more potent analogs of the compound, which could be used to achieve more robust effects at lower concentrations. Another potential area of research is the investigation of the effects of this compound on other physiological processes, such as inflammation and immune function. Finally, the potential therapeutic applications of this compound in various disease states, including neurodegenerative diseases and chronic pain, warrant further investigation.

Scientific Research Applications

4-methoxy-N-{2-[(phenylacetyl)amino]phenyl}benzamide has been extensively studied for its potential use in scientific research. One of the primary applications of this compound is in the field of neuroscience, where it has been found to have a high affinity for the sigma-1 receptor. This receptor is involved in a wide range of physiological and pathological processes, including neuroprotection, neuroplasticity, and pain modulation.